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Compound of Interest

5-(Thien-2-yl)thiophene-2-
Compound Name:
carbonitrile

Cat. No.: B098743

In-Depth Technical Guide: 5-(Thien-2-
yl)thiophene-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(Thien-2-yl)thiophene-2-carbonitrile is a heterocyclic organic compound belonging to the
bithiophene family. This class of molecules is of significant interest in materials science and
medicinal chemistry due to the electronic properties and biological activity of the thiophene
moiety. This guide provides a comprehensive overview of the available technical data on 5-
(Thien-2-yl)thiophene-2-carbonitrile, including its chemical properties, synthesis, and
potential applications, with a focus on its role as a building block in the development of novel
materials and therapeutic agents.

Core Data and Physicochemical Properties

The fundamental chemical identifiers and properties of 5-(Thien-2-yl)thiophene-2-carbonitrile
are summarized in the table below. This data is essential for substance identification,
experimental design, and computational modeling.
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Parameter Value

CAS Number 16278-99-2
Molecular Formula CoHsNS2
Molecular Weight 191.27 g/mol

[2,2'-Bithiophene]-5-carbonitrile, 5-Cyano-2,2'-
Synonyms o
bithiophene

Synthesis and Experimental Protocols

While specific, detailed, step-by-step experimental protocols for the synthesis of 5-(Thien-2-
yl)thiophene-2-carbonitrile are not extensively detailed in publicly available literature, the
synthesis of similar bithiophene structures generally follows established organometallic cross-
coupling reactions. A plausible synthetic workflow is outlined below.

General Synthetic Workflow

A common approach for the synthesis of asymmetrical bithiophenes involves a palladium-
catalyzed cross-coupling reaction, such as a Stille or Suzuki coupling. The following diagram
illustrates a generalized synthetic pathway.

 To cite this document: BenchChem. ["5-(Thien-2-yl)thiophene-2-carbonitrile” CAS number
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098743#5-thien-2-yl-thiophene-2-carbonitrile-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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